Cas no 1017450-89-3 (2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile)

2-(Dimethylamino)-2-(2-fluorophenyl)acetonitrile is a fluorinated nitrile derivative with a dimethylamino substituent, offering versatile reactivity in organic synthesis. Its structural features, including the electron-withdrawing fluorine atom and the nucleophilic nitrile group, make it a valuable intermediate for constructing complex heterocycles and pharmaceuticals. The dimethylamino group enhances its solubility in polar solvents, facilitating reactions under mild conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to undergo transformations such as nucleophilic additions or cyclizations. Its stability and functional group compatibility further contribute to its utility in multi-step synthetic routes.

2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile structure

1017450-89-3 structure

Product Name:2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile

CAS No:1017450-89-3

MF:C₁₀H₁₁FN₂

MW:178.206145524979

CID:4567426

Update Time:2025-05-21

2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Dimethylamino)-2-(2-fluorophenyl)acetonitrile
- Benzeneacetonitrile, α-(dimethylamino)-2-fluoro-
- 2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile
- Inchi： 1S/C10H11FN2/c1-13(2)10(7-12)8-5-3-4-6-9(8)11/h3-6,10H,1-2H3
- InChI Key： YZUVBCSIKWSYBZ-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1F)(C#N)N(C)C

Computed Properties

Exact Mass: 178.090627g/mol
Monoisotopic Mass: 178.090627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 178.21g/mol
XLogP3: 1.8
Topological Polar Surface Area: 27Å²

2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B401053-50mg	2-(Dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3		50mg	$ 50.00	2022-06-07
TRC	B401053-100mg	2-(Dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3		100mg	$ 95.00	2022-06-07
TRC	B401053-500mg	2-(Dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3		500mg	$ 320.00	2022-06-07
Enamine	EN300-36095-0.05g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	0.05g	$42.0	2025-02-20
Enamine	EN300-36095-0.1g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	0.1g	$66.0	2025-02-20
Enamine	EN300-36095-0.25g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	0.25g	$92.0	2025-02-20
Enamine	EN300-36095-0.5g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	0.5g	$175.0	2025-02-20
Enamine	EN300-36095-1.0g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	1.0g	$256.0	2025-02-20
Enamine	EN300-36095-2.5g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	2.5g	$503.0	2025-02-20
Enamine	EN300-36095-5.0g	2-(dimethylamino)-2-(2-fluorophenyl)acetonitrile	1017450-89-3	95.0%	5.0g	$743.0	2025-02-20